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Compound of Interest

(1-Aminocyclohexyl)methanol
Compound Name:
hydrochloride

Cat. No.: B1343115

Application Note & Protocol

Topic: Preparation of (1-Aminocyclohexyl)methanol Hydrochloride Solutions for Research
Applications

Abstract

(1-Aminocyclohexyl)methanol hydrochloride is an amino alcohol derivative utilized as a
structural motif and building block in medicinal chemistry and synthetic organic chemistry.[1][2]
Its utility in drug discovery and development pipelines necessitates consistent and accurate
preparation of solutions for experimental assays.[2][3] This document provides a
comprehensive guide for researchers, scientists, and drug development professionals on the
proper handling, solubilization, and storage of (1-Aminocyclohexyl)methanol hydrochloride.
The protocols herein are designed to ensure solution integrity, experimental reproducibility, and
operator safety. We detail methodologies for preparing both aqueous and organic stock
solutions, outline quality control checks, and provide troubleshooting guidance.

Physicochemical & Safety Profile

A thorough understanding of the compound's properties is foundational to its effective use. (1-
Aminocyclohexyl)methanol hydrochloride is a solid at room temperature. The hydrochloride
salt form is intentionally designed to enhance aqueous solubility compared to the free base.[2]
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Compound Properties

Property Value Source
CAS Number 5460-68-4 [4]
Molecular Formula C7H16CINO [1]
Molecular Weight 165.66 g/mol [1]
Physical Form Solid

Typical Purity >95%

) Room temperature, under inert
Storage (Solid) atmosphere

Critical Safety & Handling Information

(1-Aminocyclohexyl)methanol hydrochloride is classified as hazardous. Adherence to
safety protocols is mandatory.

» Signal Word:Warning[5]
e Pictogram:
e Hazard Statements:
o H302: Harmful if swallowed.
o H315: Causes skin irritation.[5]
o H319: Causes serious eye irritation.[5]
o H335: May cause respiratory irritation.[5]
o Mandatory Personal Protective Equipment (PPE):
o Wear protective gloves (nitrile or neoprene).[5]

o Wear safety glasses with side-shields or chemical goggles.[5]
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o Wear a lab coat.[5]
o Handle only in a well-ventilated area or a chemical fume hood to avoid inhaling dust.[5]

Solution Preparation Workflow

The overall process from receiving the solid compound to generating a final working solution
involves several critical stages, each requiring careful execution.
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Phase 1: Preparation

1. Receive & Inspect
Solid Compound
Y

2. Review Safety Data Sheet
(SDS)

y

4
3. Calculate Required Mass
for Target Concentration
VD

Y
4. Weigh Compound
in Fume Hood

Phase 2: [vissolution

5. Select Appropriate Solvent
(e.g., PBS, DMSO)

N/

A

6. Add Solvent & Dissolve
(Vortex, Sonicate, Gentle Heat)

/

7. Adjust to Final Volume
in Volumetric Flask

/

8. Sterile Filter (0.22 pm)
for Biological Assays

il il

Phase 3: Val‘ 'dation & Storage

9. Quality Control
(Visual Check, pH)

10. Aliquot into Cryovials

11. Store Stock Solution
(-20°C or -80°C)

Phase 4: Application
v

12. Thaw Aliquot

13. Dilute to Final

Working Concentration

14. Use in Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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